Cas no 1314910-12-7 (1-Heptene, 4-(chloromethyl)-2-methyl-)

• Product Name: 1-Heptene, 4-(chloromethyl)-2-methyl-
• CAS No: 1314910-12-7
• MF: C₉H₁₇Cl
• MW: 160.684282064438
• CID: 5281861
• Update Time: 2025-10-24

1-Heptene, 4-(chloromethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-2-methylhept-1-ene
• 1-Heptene, 4-(chloromethyl)-2-methyl-

• Inchi： 1S/C9H17Cl/c1-4-5-9(7-10)6-8(2)3/h9H,2,4-7H2,1,3H3
• InChI Key： JPIXGSFRJKFYQX-UHFFFAOYSA-N
• SMILES： ClCC(CC(=C)C)CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 96.9
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on 1-Heptene, 4-(chloromethyl)-2-methyl-

1-Heptene, 4-(chloromethyl)-2-methyl- (CAS No. 1314910-12-7): A Versatile Intermediate in Modern Chemical Synthesis

The compound 1-Heptene, 4-(chloromethyl)-2-methyl-, identified by its CAS number CAS No. 1314910-12-7, is a significant intermediate in the realm of organic synthesis. Its unique structural features, characterized by a heptene backbone with substituents at the 4th and 2nd carbon positions, make it a valuable building block for the development of various chemical products. This introduction delves into the compound's properties, synthesis methods, and its emerging applications in pharmaceuticals and specialty chemicals.

In recent years, the demand for high-purity 1-Heptene, 4-(chloromethyl)-2-methyl- has surged due to its utility in synthesizing complex molecules. The chloromethyl group at the 4th carbon provides a reactive site for further functionalization, enabling the creation of a wide array of derivatives. These derivatives find applications in polymer chemistry, agrochemicals, and most notably, in the pharmaceutical industry.

The synthesis of 1-Heptene, 4-(chloromethyl)-2-methyl- typically involves catalytic processes that ensure high yield and selectivity. Advanced catalytic systems, such as transition metal catalysts, have been employed to optimize the reaction pathway. These systems not only enhance efficiency but also minimize unwanted byproducts, making the process more sustainable and environmentally friendly.

One of the most compelling aspects of CAS No. 1314910-12-7 is its role in pharmaceutical research. Researchers have leveraged its structural flexibility to develop novel drug candidates. For instance, derivatives of this compound have been investigated for their potential as intermediates in antiviral and anticancer therapies. The chloromethyl group facilitates nucleophilic addition reactions, allowing for the introduction of diverse pharmacophores that can modulate biological targets.

The compound's significance extends beyond pharmaceuticals. In polymer chemistry, 1-Heptene, 4-(chloromethyl)-2-methyl- serves as a monomer or modifier in the synthesis of specialty polymers. These polymers exhibit enhanced properties such as biodegradability and thermal stability, making them suitable for applications in packaging and coatings industries.

In agrochemicals, the derivatives of this compound have been explored for their potential as herbicides and fungicides. The ability to modify the chloromethyl group allows chemists to tailor the biological activity of these compounds, ensuring efficacy against specific pests while minimizing environmental impact.

The latest research trends indicate a growing interest in green chemistry approaches for synthesizing CAS No. 1314910-12-7. Efforts are underway to develop solvent-free or water-based reaction systems that reduce reliance on organic solvents. Additionally, biocatalytic methods are being investigated to replace traditional chemical catalysts with enzymes derived from renewable resources.

The pharmaceutical industry continues to drive innovation in the use of 1-Heptene, 4-(chloromethyl)-2-methyl-. Recent studies highlight its role in the development of protease inhibitors and kinase inhibitors, which are crucial for treating chronic diseases such as cancer and HIV/AIDS. The compound's ability to undergo selective functionalization makes it an ideal candidate for constructing complex molecular architectures required by modern drug design.

Sustainability remains a key focus in the production and application of this compound. Manufacturers are adopting cleaner production techniques to minimize waste generation and energy consumption. For instance, continuous flow reactors have been implemented to improve reaction efficiency and reduce solvent usage.

The future prospects of CAS No. 1314910-12-7 are promising, with ongoing research uncovering new synthetic pathways and applications. As our understanding of molecular interactions deepens, so does the potential for this versatile intermediate to contribute to advancements across multiple industries.